Cas no 1392745-15-1 (ethyl (1R,3S,4R)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclohexane-1-carboxylate)

• Product Name: ethyl (1R,3S,4R)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclohexane-1-carboxylate
• CAS No: 1392745-15-1
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 4593542
• PubChem ID: 72208234
• Update Time: 2025-05-22

ethyl (1R,3S,4R)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,3S,4R)-4-(Boc-amino)-3-hydroxy-cyclohexane-carboxylic acid ethyl ester
• ethyl (1R,3S,4R)-3-hydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylate
• ethyl (1R,3S,4R)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, ethyl ester, (1R,3S,4R)-
• PS-16710
• (1R,3S,4R)-4-(Boc-amino)-3-hydroxy-cyclohexanecarboxylic acid ethyl ester
• ethyl (1R,3S,4R)-4-[(tert-butoxycarbonyl)amino]-3-hydroxycyclohexane-1-carboxylate
• Ethyl (1R,3S,4R)-4-[(tert-butoxycarbonyl)amino]-3-hydroxycyclohexanecarboxylate
• PB38960
• MFCD23106255
• P13717
• CS-0056357
• 1392745-15-1
• (1R,3S,4R)-ethyl 4-(tert-butoxycarbonylamino)-3-hydroxycyclohexanecarboxylate
• (1R,3S,4R)-4-(Boc-amino)-3-hydroxy-cyclohexane-carboxylicacidethylester

• Inchi： 1S/C14H25NO5/c1-5-19-12(17)9-6-7-10(11(16)8-9)15-13(18)20-14(2,3)4/h9-11,16H,5-8H2,1-4H3,(H,15,18)/t9-,10-,11+/m1/s1
• InChI Key： JOOLXBLTNBWCNP-MXWKQRLJSA-N
• SMILES： [C@@H]1(C(OCC)=O)CC[C@@H](NC(OC(C)(C)C)=O)[C@@H](O)C1

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų

Additional information on ethyl (1R,3S,4R)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclohexane-1-carboxylate

Ethyl (1R,3S,4R)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclohexane-1-carboxylate: A Comprehensive Overview

Ethyl (1R,3S,4R)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclohexane-1-carboxylate is a complex organic compound with the CAS number 1392745-15-1. This compound is notable for its intricate stereochemistry and functional groups, making it a subject of interest in both academic and industrial research. The molecule features a cyclohexane ring with specific stereochemical configurations at positions 1, 3, and 4, along with an ethyl carboxylate group and a tert-butoxy carbonyl amino group. These structural elements contribute to its unique properties and potential applications in various fields such as pharmaceuticals and materials science.

The tert-butoxy carbonyl group is a common protecting group in organic synthesis, particularly in peptide chemistry. Its presence in this compound suggests that it may play a role in controlling reactivity during synthesis or in stabilizing certain intermediates. The cyclohexane ring serves as a rigid framework, which can influence the compound's physical properties such as solubility and melting point. Recent studies have highlighted the importance of such rigid structures in enhancing drug delivery efficiency and bioavailability.

One of the most significant aspects of this compound is its stereochemistry. The specific configurations at positions 1R, 3S, and 4R are critical for determining its biological activity and interactions with other molecules. Stereoisomers often exhibit vastly different pharmacological profiles, making this compound a valuable tool in drug discovery and development. Researchers have been exploring the use of such compounds in targeted drug delivery systems, where stereochemistry plays a pivotal role in ensuring specificity and minimizing side effects.

In terms of synthesis, ethyl (1R,3S,4R)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclohexane-1-carboxylate can be prepared through a series of well-established organic reactions. These include nucleophilic substitutions, esterifications, and stereoselective reductions. The use of chiral catalysts has been particularly effective in achieving the desired stereochemical outcomes. Recent advancements in asymmetric catalysis have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

The compound's applications are diverse and span multiple disciplines. In the pharmaceutical industry, it has potential uses as an intermediate in the synthesis of bioactive molecules or as a building block for more complex structures. Its hydroxyl group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity or improved pharmacokinetic profiles.

Moreover, ethyl (1R,3S,4R)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclohexane-1-carboxylate has shown promise in materials science applications. Its rigid structure and functional groups make it suitable for use in polymer synthesis or as a precursor for advanced materials with tailored properties. Researchers are actively investigating its potential as a component in biodegradable polymers or as a building block for nanomaterials.

Recent studies have also explored the environmental impact of this compound and its derivatives. Understanding its biodegradability and toxicity is crucial for ensuring sustainable practices in its production and application. Advances in green chemistry have led to the development of more eco-friendly synthesis methods for this compound, reducing its environmental footprint while maintaining its desirable properties.

In conclusion, ethyl (1R,3S,4R)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclohexane-1-carboxylate is a multifaceted compound with significant potential across various fields. Its unique stereochemistry and functional groups make it an invaluable tool in both academic research and industrial applications. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing science and technology.